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Introduction
Nifedipine is a dihydropyridine calcium channel blocker widely utilized in cardiovascular

research and drug development.[1] Its primary mechanism of action involves the inhibition of L-

type calcium channels, leading to vasodilation and a decrease in peripheral vascular

resistance.[2] Accurate and reproducible experimental results rely on the correct preparation

and storage of Nifedipine stock solutions. These application notes provide detailed protocols for

the preparation of Nifedipine stock solutions for use in various laboratory settings.

Physicochemical Properties and Solubility
Nifedipine is a yellow crystalline powder that is practically insoluble in water but soluble in

organic solvents.[3][4] It is crucial to protect Nifedipine and its solutions from light to prevent

degradation.[5]

Table 1: Physicochemical and Solubility Data for Nifedipine
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Property Value Reference(s)

Molecular Formula C₁₇H₁₈N₂O₆ [6]

Molecular Weight 346.3 g/mol [6]

Appearance Yellow crystalline solid [6]

Solubility in DMSO ~30 mg/mL [6]

Solubility in Ethanol ~3 mg/mL [6]

Aqueous Solubility Sparingly soluble [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nifedipine Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Nifedipine in dimethyl

sulfoxide (DMSO).

Materials:

Nifedipine powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass of Nifedipine:
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To prepare 1 mL of a 10 mM stock solution, use the following calculation:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 346.3 g/mol * (1000 mg / 1 g) = 3.463

mg

Weighing:

In a chemical fume hood, carefully weigh out 3.463 mg of Nifedipine powder and transfer it

to a sterile, light-protected microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Nifedipine powder.

Mixing:

Securely cap the tube and vortex the solution until the Nifedipine is completely dissolved.

Gentle warming (not exceeding 37°C) may aid in dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in light-protected sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short to medium-term storage (up to 3 months) or at -80°C

for long-term storage.[7]

Table 2: Storage and Stability of Nifedipine Stock Solutions
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Form
Storage
Temperature

Duration Notes Reference(s)

Powder -20°C ≥ 4 years
Store in a dark,

dry place.
[6]

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

[7]

Aqueous

Solution
4°C

Not

recommended

for more than

one day

Prepare fresh for

each experiment.
[6]

Mandatory Visualizations
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Experimental Workflow: Nifedipine Stock Solution Preparation

Calculate Mass of Nifedipine

Weigh Nifedipine Powder

3.463 mg for 1 mL of 10 mM

Add DMSO

Transfer to light-protected tube

Vortex to Dissolve

Ensure complete dissolution

Aliquot Solution

Create single-use volumes

Store at -20°C or -80°C

Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing a Nifedipine stock solution.
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Simplified Signaling Pathway of Nifedipine
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Caption: Nifedipine's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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